Cas no 1498784-03-4 (6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 1498784-03-4
• MF: C₁₁H₉FN₂O₂S
• MW: 252.264764547348
• CID: 5578138
• Update Time: 2025-10-29

6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-(3-fluoro-4-methoxyphenyl)-2,3-dihydro-2-thioxo-
• 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1h)-one
• 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• Inchi： 1S/C11H9FN2O2S/c1-16-9-3-2-6(4-7(9)12)8-5-10(15)14-11(17)13-8/h2-5H,1H3,(H2,13,14,15,17)
• InChI Key： TYXDDBXWFBTCIX-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=C(OC)C(F)=C2)=CC(=O)N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

Comprehensive Overview of 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1498784-03-4)

The compound 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one (CAS No. 1498784-03-4) is a fluorinated pyrimidinone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-fluoro-4-methoxyphenyl moiety and the 2-thioxo-2,3-dihydropyrimidin-4(1H)-one core, make it a valuable scaffold for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has surged, driven by their enhanced bioavailability and metabolic stability. The incorporation of fluorine atoms into organic molecules often improves their binding affinity and selectivity, making them attractive candidates for therapeutic agents. This compound's thioxo-pyrimidinone structure is particularly noteworthy, as it mimics natural nucleobases, enabling interactions with biological targets such as kinases and proteases.

The synthesis of CAS No. 1498784-03-4 typically involves multi-step organic reactions, including condensation, cyclization, and fluorination. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for scalable and cost-effective manufacturing processes. These innovations align with the broader trend of green chemistry and sustainable drug development, which are hot topics in the scientific community.

From a pharmacological perspective, 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has shown promise in preliminary studies for modulating oxidative stress and inflammation. Its mechanism of action may involve the inhibition of key signaling pathways, such as NF-κB or MAPK, which are frequently discussed in the context of chronic diseases and aging-related conditions. These attributes have sparked interest in its potential as a lead compound for treating conditions like arthritis, diabetes, and neurodegenerative disorders.

In the agrochemical sector, derivatives of thioxo-pyrimidinones are being investigated for their herbicidal and fungicidal properties. The 3-fluoro-4-methoxyphenyl group in CAS No. 1498784-03-4 could enhance the compound's ability to disrupt plant-specific metabolic pathways, offering a novel approach to crop protection. This aligns with the increasing global focus on sustainable agriculture and the need for eco-friendly pest control solutions.

Analytical characterization of 6-(3-fluoro-4-methoxyphenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one employs techniques such as NMR, HPLC, and mass spectrometry to ensure purity and structural integrity. These methods are critical for meeting regulatory standards and facilitating its adoption in preclinical and clinical studies. The compound's stability under various pH and temperature conditions is also a key area of investigation, particularly for formulation development.

As the scientific community continues to explore the applications of CAS No. 1498784-03-4, collaborations between academia and industry are essential to accelerate its translation into practical solutions. The compound's versatility and potential cross-disciplinary utility make it a compelling subject for further research, particularly in the context of precision medicine and targeted therapy, which are among the most searched topics in biomedical sciences today.